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Compound of Interest

Compound Name: ENMD-1068

Cat. No.: B607328

ENMD-1068 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility and use of ENMD-1068 in
laboratory settings.

Frequently Asked Questions (FAQSs)

Q1: What is ENMD-1068 and what is its mechanism of action?

ENMD-1068 is a selective antagonist of Protease-Activated Receptor 2 (PAR2).[1][2][3] It
functions by inhibiting the signaling pathways activated by PAR2. Additionally, ENMD-1068 has
been shown to reduce the activation of hepatic stellate cells and collagen expression by
interfering with the TGF-B1/Smad signaling pathway.[1][2][4] Its activity also includes inhibiting
the proliferation of endometrial cells and inducing their apoptosis.[1][2]

Q2: What are the primary research applications for ENMD-10687

ENMD-1068 is utilized in studies related to conditions where PAR2 and TGF-1 signaling play
a significant role. Key research areas include liver fibrosis, endometriosis, and inflammatory
responses.[1][4][5]

Q3: In what solvents is ENMD-1068 soluble?
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ENMD-1068 is soluble in Dimethyl Sulfoxide (DMSO). Commercial suppliers offer pre-dissolved
solutions at a concentration of 10 mM in DMSO.[2] It is also possible to prepare stock solutions
in DMSO at concentrations as high as 50 mg/mL, though this may result in a suspension rather
than a clear solution.[2] Information regarding its direct solubility in aqueous solutions or
common culture media is limited.

Q4: How should | prepare a stock solution of ENMD-1068?

It is highly recommended to prepare a concentrated stock solution in DMSO. For example, a 10
mM or 50 mg/mL stock can be prepared. This stock solution should then be aliquoted and
stored appropriately to maintain its stability.

Q5: How should | store the ENMD-1068 stock solution?

Stock solutions of ENMD-1068 in DMSO should be stored at -20°C for short-term storage (up
to one month) or at -80°C for long-term storage (up to six months). To ensure stability, it is
recommended to store the solution under a nitrogen atmosphere. Avoid repeated freeze-thaw
cycles by preparing single-use aliquots.

Troubleshooting Guide

Issue 1: Precipitation of ENMD-1068 in culture media.

o Cause: The solubility of ENMD-1068 in aqueous-based culture media is low. Adding a high
volume of the DMSO stock solution directly to the media can cause the compound to
precipitate.

e Solution:

o Minimize DMSO Concentration: Ensure the final concentration of DMSO in your culture
medium is as low as possible, ideally below 0.5% and preferably at or below 0.1%, to
avoid both precipitation and solvent-induced cytotoxicity.

o Stepwise Dilution: Instead of adding the DMSO stock directly to the full volume of media,
first dilute the stock in a smaller volume of media, vortex gently, and then add this
intermediate dilution to the final volume.
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o Pre-warm Media: Using pre-warmed culture media (37°C) can sometimes help to improve
the solubility of the compound upon dilution.

o Sonication: If precipitation persists, brief sonication of the final working solution can help to
redissolve the compound. However, use this method with caution as it can potentially
degrade the compound or affect other media components.

Issue 2: Observed cellular toxicity or off-target effects.

e Cause: The solvent (DMSO) used to dissolve ENMD-1068 can have its own effects on cells,
especially at higher concentrations.

e Solution:

o Include a Vehicle Control: Always include a vehicle control in your experiments. This
control should contain the same final concentration of DMSO as your experimental
samples, but without ENMD-1068. This will help you to distinguish the effects of the
compound from the effects of the solvent.

o Determine Optimal DMSO Concentration: If you are using a cell line for the first time, it is
advisable to perform a dose-response experiment with DMSO alone to determine the
maximum concentration that does not affect cell viability or the experimental endpoint.

o Reduce Incubation Time: If possible, reduce the duration of exposure of the cells to
ENMD-1068 and DMSO.

Issue 3: Inconsistent experimental results.

o Cause: Inconsistency can arise from improper storage and handling of the ENMD-1068
stock solution.

e Solution:

o Aliquot Stock Solutions: Prepare single-use aliquots of your DMSO stock solution to avoid
repeated freeze-thaw cycles, which can degrade the compound.
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o Fresh Working Solutions: Prepare fresh working solutions of ENMD-1068 in culture media
for each experiment. Do not store diluted solutions in culture media for extended periods.

o Confirm Stock Concentration: If you have doubts about the concentration of your stock
solution, consider having it analytically verified.

Data Presentation

Table 1: Solubility and Stock Solution Parameters for ENMD-1068

Parameter Value Source
Solvent DMSO [2]
Stock Concentration (Pre-

10 mM [2]
made)
Stock Concentration (User- Up to 50 mg/mL (may be a 2]
prepared) suspension)

-20°C (1 month) or -80°C (6

Storage Temperature
months)

Recommended Final DMSO in

] < 0.5% (ideally < 0.1%)
Media

Experimental Protocols

Protocol 1: Preparation of a 10 mM ENMD-1068 Stock Solution in DMSO

o Materials: ENMD-1068 (powder), DMSO (anhydrous/molecular biology grade), appropriate
personal protective equipment (PPE), sterile microcentrifuge tubes.

o Calculation: The molecular weight of ENMD-1068 is 283.41 g/mol . To make a 10 mM
solution, you will need to dissolve 2.8341 mg of ENMD-1068 in 1 mL of DMSO.

e Procedure: a. Weigh out the required amount of ENMD-1068 powder in a sterile
microcentrifuge tube. b. Add the calculated volume of DMSO to the tube. c. Vortex the
solution until the powder is completely dissolved. Gentle warming (to 37°C) or brief
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sonication may be used to aid dissolution. d. Aliquot the stock solution into single-use sterile
tubes. e. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution of ENMD-1068 in Culture Media

e Materials: 10 mM ENMD-1068 stock solution in DMSO, pre-warmed sterile cell culture
medium.

e Procedure: a. Determine the final concentration of ENMD-1068 required for your experiment.
b. Calculate the volume of the 10 mM stock solution needed. Ensure that the final DMSO
concentration in your culture medium will be at or below the tolerated level for your cell line
(e.g., £0.1%). c. In a sterile tube, add the required volume of the 10 mM ENMD-1068 stock
solution to a volume of pre-warmed culture medium. d. Mix gently by pipetting or brief
vortexing. e. Use the freshly prepared working solution immediately for your cell culture
experiments.

Mandatory Visualizations

Caption: Signaling pathways inhibited by ENMD-1068.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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